![molecular formula C5H12O3S B174199 Isopropyl ethanesulfonate CAS No. 14245-62-6](/img/structure/B174199.png)
Isopropyl ethanesulfonate
Overview
Description
Isopropyl ethanesulfonate is a chemical compound with the molecular formula C5H12O3S . It is also known by other names such as ethanesulfonic acid isopropyl ester, propan-2-yl ethanesulfonate, and propan-2-yl ethane-1-sulfonate .
Molecular Structure Analysis
This compound has a molecular weight of 152.21 g/mol . Its structure includes a total of 20 bonds, 8 non-H bonds, 2 multiple bonds, 3 rotatable bonds, 2 double bonds, and 1 sulfonate .Physical And Chemical Properties Analysis
This compound has a molecular weight of 152.21 g/mol. It has a Hydrogen Bond Donor Count of 0, a Hydrogen Bond Acceptor Count of 3, and a Rotatable Bond Count of 3 . Its Exact Mass and Monoisotopic Mass are both 152.05071541 g/mol . The Topological Polar Surface Area is 51.8 Ų, and it has a Heavy Atom Count of 9 .Scientific Research Applications
Chemical Properties and Conformational Analysis
Isopropyl ethanesulfonate is a compound with unique chemical properties that have been the subject of various scientific studies. For example, its structural isomer, 3-(trimethylsilyl)propionic acid, exhibits interesting conformational behaviors in different solvents, including isopropyl alcohol, which has implications for understanding molecular interactions and stability in various environments (Nkansah, Gerken, & Roberts, 2007).
Analytical and Quality Control Applications
This compound is used in analytical chemistry, particularly in the detection and quantification of impurities in pharmaceutical products. For instance, methods have been developed for determining the presence of isopropyl p-toluenesulfonate, a related compound, in cosmetics and drugs, highlighting its importance in quality control and safety assurance in the cosmetic and pharmaceutical industries (Tay, Yung, & Teoh, 2016).
Applications in Bioengineering and Cell Research
In the field of bioengineering, derivatives of isopropyl alcohol, like poly(N-isopropyl acrylamide) (pNIPAM), have been extensively used for applications such as the nondestructive release of biological cells and proteins. This has implications for tissue engineering, cell sheet engineering, and the study of bioadhesion and bioadsorption (Cooperstein & Canavan, 2010).
Chromatography and Drug Analysis
This compound is also significant in chromatography, particularly in enantioseparation processes. Studies have shown that additives like ethanesulfonic acid, which have similar chemical properties, significantly improve the enantioseparation of various compounds, demonstrating its potential in drug development and analysis (Ye & Stringham, 2006).
Environmental and Atmospheric Studies
The compound's derivatives play a role in environmental science, particularly in understanding the formation and stability of certain organosulfates and organonitrates, which are relevant in the study of secondary organic aerosol (SOA) formation and atmospheric chemistry (Darer, Cole-Filipiak, O'Connor, & Elrod, 2011).
Histological Applications
In histology, isopropyl alcohol, a derivative of this compound, is used for tissue dehydration during embedding into paraffin and dehydration of stained sections, which is crucial in microscopic analysis of tissues (Viktorov & Proshin, 2003).
Safety and Hazards
Isopropyl ethanesulfonate is considered hazardous. It is harmful if swallowed and causes severe skin burns and eye damage. It is suspected of causing genetic defects and is suspected of causing cancer .
Relevant Papers There are several papers related to this compound. For instance, one paper discusses the in vivo mutagenicity of isopropyl methanesulfonate . Another paper discusses the analytical challenges of characterizing sulfonate salts/esters used in the synthesis of pharmaceutical drug substances . Further analysis of these papers could provide more insights into the properties and applications of this compound.
Mechanism of Action
Target of Action
Isopropyl ethanesulfonate is a chemical compound that is primarily used as an intermediate in organic synthesis It is known to participate in esterification reactions with sulfonic acids .
Mode of Action
This compound interacts with its targets through chemical reactions. In the context of esterification reactions with sulfonic acids, it can act as an alkylating agent . The reaction involves the transfer of the isopropyl group from this compound to the sulfonic acid, resulting in the formation of a new ester bond .
Pharmacokinetics
It is known to have high gi absorption and is bbb permeant . Its log P value suggests moderate lipophilicity, which could influence its distribution within the body .
Biochemical Analysis
Biochemical Properties
It is known that the compound can participate in reactions involving the transfer of glycosyl residues
Cellular Effects
Some studies suggest that similar compounds can act as DNA alkylating agents in biological systems, exerting genotoxic effects in bacterial and mammalian cells
properties
IUPAC Name |
propan-2-yl ethanesulfonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12O3S/c1-4-9(6,7)8-5(2)3/h5H,4H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COCAPDHQLSKPBJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)OC(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30162044 | |
Record name | Ethanesulfonic acid, isopropyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30162044 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
14245-62-6 | |
Record name | Ethanesulfonic acid, isopropyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014245626 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethanesulfonic acid, isopropyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30162044 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | propan-2-yl ethane-1-sulfonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is the presence of Isopropyl Ethanesulfonate in pharmaceuticals like Teneligliptin a concern?
A1: this compound, along with other sulfonate esters, is classified as a potential genotoxic impurity (PGI) []. PGIs are substances that can potentially damage DNA, leading to mutations that may ultimately cause cancer. Regulatory authorities, therefore, mandate strict control and monitoring of these impurities in pharmaceuticals to ensure patient safety. [1: https://www.semanticscholar.org/paper/a54c1fe2229d96f5e1ffc75ae0072ddf62a94176]
Q2: What analytical techniques are available to detect and quantify this compound in drug substances?
A2: Gas chromatography coupled with mass spectrometry (GC-MS) has been successfully employed to quantify this compound in Teneligliptin []. This method offers high sensitivity and selectivity, allowing for accurate determination of trace amounts of this compound in the drug substance. [1: https://www.semanticscholar.org/paper/a54c1fe2229d96f5e1ffc75ae0072ddf62a94176]
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